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Compound of Interest

Compound Name: Potassium mercuric iodide

Cat. No.: B1207038 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This guide provides essential, immediate safety and

logistical information for working with Potassium mercuric iodide (also known as Mayer's

reagent or Potassium tetraiodomercurate(II)), ensuring the protection of personnel and the

integrity of your work.

Potassium mercuric iodide is a highly toxic inorganic compound that poses significant health

risks.[1][2] It is fatal if swallowed, inhaled, or in contact with skin.[3][4] The substance can

cause damage to the kidneys and central nervous system through prolonged or repeated

exposure and is very toxic to aquatic life with long-lasting effects.[4][5] This document outlines

the necessary personal protective equipment (PPE), step-by-step operational procedures, and

disposal plans to mitigate these risks.

Hazard Summary & Quantitative Data
A clear understanding of the hazards associated with Potassium mercuric iodide is the first

step toward safe handling. The following table summarizes key quantitative data:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1207038?utm_src=pdf-interest
https://www.benchchem.com/product/b1207038?utm_src=pdf-body
https://www.benchchem.com/product/b1207038?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1044
https://haz-map.com/Agents/5971
https://www.cdhfinechemical.com/images/product/msds/44_1606335156_PotassiumMercuricIodidePure_CASno_7783-33-7_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC391090010&productDescription=POTASSIUM+TETRAIODOMERCU+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC391090010&productDescription=POTASSIUM+TETRAIODOMERCU+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=CH8002084&dnl=sd_-_Mercuric_Potassium_Iodide_TS_%28CH8002084%29_%28EU%29.pdf
https://www.benchchem.com/product/b1207038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 7783-33-7 [1][6]

UN Number 1643 [1][7]

DOT Hazard Class 6.1 (Poison) [1]

ACGIH TWA (as Hg) 0.025 mg/m³ [8]

OSHA PEL (TWA) (as Hg) 0.1 mg/m³ [8]

Operational Plan: From Preparation to Disposal
A systematic approach is crucial when working with Potassium mercuric iodide. Follow these

procedural steps to ensure a safe laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle Potassium mercuric iodide in a well-ventilated area.[6][8] A

chemical fume hood is strongly recommended to prevent the formation and inhalation of

vapors or mists.[8][9]

Emergency Equipment: Ensure that an emergency eye wash fountain and safety shower are

readily accessible in the immediate vicinity of any potential exposure.[8]

Restricted Access: Clearly demarcate the work area and restrict access to authorized

personnel only.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your primary defense against exposure.

Hand Protection: Wear protective gloves that are resistant to chemicals.[6][8] Always inspect

gloves for any signs of degradation or puncture before use and dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[6]

Eye and Face Protection: Chemical safety goggles are mandatory.[8] For operations with a

higher risk of splashing, a face shield (minimum 8-inch) should be used in conjunction with
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goggles.[6]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[8] A lab

coat is the minimum requirement. For larger quantities or tasks with a higher risk of

exposure, consider a chemical-resistant apron or suit.

Respiratory Protection: If a risk assessment indicates that air-purifying respirators are

necessary, use NIOSH (US) or CEN (EU) approved respirators with appropriate cartridges.

[6] In cases of intensive or longer exposure, a full-face supplied-air respirator may be

required.[6][9]

Handling and Experimental Protocols
Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[6] Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][8]

Hygiene Practices: Do not eat, drink, or smoke in the work area.[8] Wash hands and other

exposed areas with mild soap and water before breaks and immediately after handling the

product.[6][8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][6] Store

away from direct sunlight and incompatible materials such as strong acids, bases, and

oxidizers.[8] Containers that have been opened must be carefully resealed and kept upright

to prevent leakage.[3][6]

Accidental Release Measures
In the event of a spill, immediate and appropriate action is critical.

Evacuation: Evacuate unnecessary personnel from the area.[6][8]

Ventilation: Ensure adequate ventilation of the spill area.[6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains or public waters.[6][8]

Cleanup: For liquid spills, soak up with inert absorbent material such as clay, diatomaceous

earth, or sand.[6][8] Collect the spillage and place it in a suitable, closed container for
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disposal as hazardous waste.[3][6]

Below is a logical workflow for handling a Potassium mercuric iodide spill:

Immediate Response Spill Management Final Steps
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Click to download full resolution via product page

Potassium Mercuric Iodide Spill Response Workflow

First Aid Procedures
Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician immediately.[3][4][6]

Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated

clothing. Consult a physician.[3][6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3][6]

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person. Call a physician or poison control center immediately.[3][4][6]

Disposal Plan
Proper disposal of Potassium mercuric iodide and any contaminated materials is a legal and

ethical responsibility.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[3][8]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.[6]
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Environmental Protection: Avoid release to the environment.[3][8] Do not allow the material

to contaminate ground water systems or enter sewers.[4] Contaminated packaging should

be disposed of as unused product.[6]

By adhering to these guidelines, you can significantly minimize the risks associated with

handling Potassium mercuric iodide, fostering a safer research environment for yourself and

your colleagues. Always refer to the specific Safety Data Sheet (SDS) for the product you are

using for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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